3-bromo-1-methyl-2(1H)-pyridinethione

• Molecular Formula: C6H6BrNS
• Molecular Weight: 204.09 g/mol
• IUPAC Name: 3-bromo-1-methylpyridine-2-thione
• InChI: InChI=1S/C6H6BrNS/c1-8-4-2-3-5(7)6(8)9/h2-4H,1H3
• InChI Key: JRWVHTLLVWXNRK-UHFFFAOYSA-N
• SMILES: CN1C=CC=C(C1=S)Br

Description

3-bromo-1-methyl-2(1H)-pyridinethione is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a heterocyclic compound that contains a pyridine ring and a thione group. In

Scientific Research Applications

3-bromo-1-methyl-2(1H)-pyridinethione has been found to have several potential applications in scientific research. It has been studied for its antimicrobial, antiviral, and anticancer properties. It has also been found to be a potent inhibitor of protein tyrosine phosphatase 1B, which makes it a potential target for the treatment of type 2 diabetes.

Mechanism of Action

The mechanism of action of 3-bromo-1-methyl-2(1H)-pyridinethione is not fully understood. However, it has been found to inhibit the activity of protein tyrosine phosphatase 1B, which is a key regulator of insulin signaling. By inhibiting this enzyme, 3-bromo-1-methyl-2(1H)-pyridinethione may improve insulin sensitivity and glucose uptake.
Biochemical and Physiological Effects:
3-bromo-1-methyl-2(1H)-pyridinethione has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of several bacterial and fungal strains, including Staphylococcus aureus and Candida albicans. It has also been found to inhibit the replication of several viruses, including HIV-1 and HCV. In addition, it has been shown to induce apoptosis in cancer cells, suggesting that it may have potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-bromo-1-methyl-2(1H)-pyridinethione in lab experiments is its broad-spectrum antimicrobial and antiviral activity. It has also been found to be relatively non-toxic to mammalian cells, making it a potentially safe and effective therapeutic agent. However, one of the limitations of using 3-bromo-1-methyl-2(1H)-pyridinethione is its limited solubility in water, which may make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for the study of 3-bromo-1-methyl-2(1H)-pyridinethione. One area of research could focus on its potential as a therapeutic agent for the treatment of type 2 diabetes. Another area of research could focus on its potential as an anticancer agent. Additionally, further studies could be conducted to explore its mechanism of action and to identify potential drug targets.

Synthesis Methods

The synthesis of 3-bromo-1-methyl-2(1H)-pyridinethione can be achieved through several methods. One of the most commonly used methods is the reaction of 3-bromo-1-methylpyridin-2(1H)-one with thioacetamide in the presence of a base such as sodium hydroxide. The reaction yields 3-bromo-1-methyl-2(1H)-pyridinethione as a yellow solid.